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Compound of Interest

Compound Name: OB-1-d3

Cat. No.: B15610474 Get Quote

Technical Guide on the Safe Handling of OB-1-d3
Disclaimer: No specific safety data sheet (SDS) is publicly available for OB-1-d3. This

document is based on the safety data for its non-deuterated analogue, Optical Brightener OB-1

(CAS No. 1533-45-5). The toxicological and hazardous properties of a deuterated compound

are generally considered to be equivalent to its non-deuterated counterpart. All precautions and

data presented herein should be applied when handling OB-1-d3.

This guide is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the safety data, handling precautions, and emergency

procedures for OB-1-d3.

Substance Identification and Properties
OB-1-d3 is the deuterated form of Optical Brightener OB-1, a fluorescent whitening agent. It is

a stable organic compound belonging to the benzoxazole class.[1][2] Due to its high heat

resistance and chemical stability, it finds use in various high-temperature applications, including

plastics and synthetic fibers.[1][2][3]

Table 1: Physicochemical Properties of Optical Brightener OB-1
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Property Value Source

Chemical Name
2,2'-(1,2-Ethenediyldi-4,1-

phenylene)bisbenzoxazole
[2][4]

CAS Number 1533-45-5 [4][5][6]

Molecular Formula C₂₈H₁₈N₂O₂ [4][5][6]

Molecular Weight 414.45 g/mol [5]

Appearance
Bright yellow-green crystalline

powder
[7]

Melting Point
>300 °C (>572 °F); typically

350-355 °C
[5][7]

Solubility
Insoluble in water; soluble in

common organic solvents.[7]
[7]

Stability
Stable under normal storage

conditions.[4][6]
[4][6]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), Optical Brightener OB-1 is classified as an

irritant. The primary hazards are associated with skin, eye, and respiratory contact.

Table 2: GHS Hazard Summary

Category Classification Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation.[5]
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Signal Word:Warning[4][5]

Hazard Pictogram:

alt text

Safe Handling and Storage Protocols
Adherence to proper laboratory protocols is essential to minimize risk when working with OB-1-
d3.

Engineering Controls
Work should be conducted in a well-ventilated area.[4][6]

Use a local exhaust ventilation system or a chemical fume hood to prevent the dispersion of

dust.[4][5]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[4][6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields

conforming to EN166 or NIOSH standards.[5][6] A face shield may be required for larger

quantities or when there is a significant risk of dust generation.[4]

Hand Protection: Wear chemical-resistant protective gloves (e.g., nitrile rubber). Gloves must

be inspected before use, and proper removal techniques should be employed to avoid skin

contact.[4][5][6]

Skin and Body Protection: Wear protective clothing, such as a lab coat, to prevent skin

exposure.[4] For larger scale operations, protective boots may be necessary.[4]

Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved

dust respirator should be worn.[4][8]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[4][6]

Avoid the formation and inhalation of dust.[5][6][8]

Wash hands thoroughly after handling the material and before breaks.[4][5]

Use non-sparking tools and take precautionary measures against static discharge, as dry

powders can build static electricity.[8]

Storage Conditions
Store in a cool, dry, and dark place.[4]

Keep containers tightly closed and properly labeled.[4][5][6]

Store away from incompatible materials, particularly strong oxidizing agents.[4]

Experimental and Emergency Protocols
Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Cordon off the area and restrict access to non-essential personnel.[5]

[6]

Ventilate the Area: Ensure the area is well-ventilated.

Use Personal Protective Equipment: Wear the appropriate PPE as described in section 3.2.

[5][6]

Containment and Cleanup:

Avoid creating dust.[5][6]

Carefully sweep or shovel the spilled material into a suitable, airtight container for

disposal.[5][6]

Clean the contaminated surface thoroughly.[6]
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Environmental Precautions: Prevent the product from entering drains or surface waters.[4][5]

[8]

First-Aid Measures
General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the attending physician.[5][6]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and consult a physician.[5][6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. If

skin irritation occurs, seek medical attention.[4][5][6] Remove contaminated clothing and

wash it before reuse.[4][6]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[4][5][6] Remove contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, get medical advice/attention.[4][5]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Seek medical advice if you feel unwell.[5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Decomposition upon combustion may produce hazardous and toxic

fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][5]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][6]

Visual Workflow Diagrams
The following diagrams illustrate key safety and handling workflows for OB-1-d3.
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1. Preparation & PPE

2. Chemical Handling

3. Cleanup & Disposal

Confirm work area is well-ventilated
(Fume hood preferred)

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Weigh OB-1-d3 carefully
to minimize dust generation

Transfer powder to reaction vessel
inside the ventilated area

Decontaminate surfaces
with appropriate solvent

Dispose of waste in a sealed,
labeled container

Remove PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling OB-1-d3 Powder.
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Assess Situation

Wear PPE

Contain & Clean

Spill Occurs Evacuate immediate area Alert supervisor and colleagues

Don:
- Respirator
- Goggles
- Gloves

- Lab Coat

Prevent spread to drains Gently sweep powder
into a labeled waste container Clean spill area

Click to download full resolution via product page

Caption: Emergency Response Protocol for an OB-1-d3 Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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